Cas no 5545-54-0 (Z-Tyr(tBu)-OH)

• Product Name: Z-Tyr(tBu)-OH
• CAS No: 5545-54-0
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• MDL: MFCD00065701
• CID: 351854
• PubChem ID: 978520
• Update Time: 2025-05-20

Z-Tyr(tBu)-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-(((Benzyloxy)carbonyl)amino)-3-(4-(tert-butoxy)phenyl)propanoic acid
• Z-Tyr(tBu)-OH
• (2S)-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]-2-(phenylmethoxycarbonylamino)propanoic acid
• L-Tyrosine, O-(1,1-dimethylethyl)-N-[(phenylmethoxy)carbonyl]-
• Z-O-TERT-BUTYL-L-TYROSINE
• O-(1,1-Dimethylethyl)-N-[(Phenylmethoxy)Carbonyl]-L-Tyrosine
• N-(Benzyloxycarbonyl)-O-tert-butyl-L-tyrosine
• N-(Benzyloxycarbonyl)-O-tert-butyltyrosine
• Nalpha-(Benzyloxycarbonyl)-O-tert-butyl-L-tyrosine
• DS-6840
• DTXSID20359663
• 5545-54-0
• N-(benzyloxycarbonyl)-O-(1,1-dimethylethyl)-L-tyrosine
• (S)-2-(benzyloxycarbonylamino)-3-(4-tert-butoxyphenyl)propanoic acid
• MFCD00065701
• CS-0187718
• EN300-7372313
• C21H25NO5
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-[4-(TERT-BUTOXY)PHENYL]PROPANOIC ACID
• SCHEMBL630884
• AKOS016014751
• N-benzyloxycarbonyl-O-t-butyl-l-tyrosine
• Z-Tyr(But)-OH
• N-Cbz-O-(tert-butyl)-L-tyrosine
• YKVBQSGNGCKQSV-SFHVURJKSA-N
• AC8096
• N-(benzyloxycarbonyl)-3-(4-tert.butoxyphenyl)-L-alanine
• Z-Tyr(t-Bu)-OH

• MDL： MFCD00065701
• Inchi： 1S/C21H25NO5/c1-21(2,3)27-17-11-9-15(10-12-17)13-18(19(23)24)22-20(25)26-14-16-7-5-4-6-8-16/h4-12,18H,13-14H2,1-3H3,(H,22,25)(H,23,24)/t18-/m0/s1
• InChI Key： YKVBQSGNGCKQSV-SFHVURJKSA-N
• SMILES： O(C1C=CC(=CC=1)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 371.17335
• Monoisotopic Mass: 371.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Melting Point: 76-78 ºC
• PSA: 84.86

Z-Tyr(tBu)-OH Security Information

• Storage Condition：Store at 0-5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Z-Tyr(tBu)-OH

Z-Tyr(tBu)-OH: A Comprehensive Overview

Z-Tyr(tBu)-OH, also known by its CAS number 5545-54-0, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of tyrosine, a naturally occurring amino acid, with a tert-butyl (tBu) group attached to the tyrosine moiety. The "Z" designation in the name refers to the configuration of the compound, indicating that the substituents on either side of the double bond are on the same side (cis configuration). This compound has garnered attention due to its unique properties and potential applications in various scientific domains.

Z-Tyr(tBu)-OH has been extensively studied for its role in peptide synthesis and as a building block in medicinal chemistry. The tert-butyl group serves as a protecting group for the hydroxyl moiety of tyrosine, making it highly useful in solid-phase peptide synthesis (SPPS). This compound's stability and ease of handling make it a preferred choice for researchers working on complex peptide constructions. Recent advancements in peptide synthesis have further highlighted the importance of Z-Tyr(tBu)-OH in creating bioactive molecules with potential therapeutic applications.

One of the most notable applications of Z-Tyr(tBu)-OH is in the study of protein-protein interactions. By incorporating this compound into peptides, researchers can investigate how specific amino acid residues influence binding affinities and conformational changes in proteins. For instance, studies have shown that the tert-butyl group can modulate the hydrophobicity of peptides, which is critical for understanding molecular recognition processes. These insights have implications for drug discovery, particularly in designing inhibitors for enzyme targets.

Moreover, Z-Tyr(tBu)-OH has been utilized in the development of bioconjugates and drug delivery systems. The ability to modify peptides with bulky groups like tBu has opened new avenues for creating nanoparticles and targeted drug delivery vehicles. Recent research has demonstrated that peptides incorporating Z-Tyr(tBu)-OH can enhance drug stability and reduce immunogenicity, making them promising candidates for therapeutic use.

In terms of synthesis, Z-Tyr(tBu)-OH is typically prepared via multi-step organic reactions involving protection-deprotection strategies. The use of tert-butyl groups as protecting agents is well-documented, and their ease of removal under mild acidic conditions makes them ideal for large-scale peptide synthesis. Innovations in catalytic methods and green chemistry have further streamlined the production process, ensuring higher yields and reduced environmental impact.

The structural properties of Z-Tyr(tBu)-OH also make it a valuable tool in structural biology studies. By incorporating this compound into peptides or proteins, researchers can probe the effects of steric hindrance on secondary and tertiary structures. Such studies are crucial for understanding how amino acid side chains influence protein folding and function.

Recent advancements in computational chemistry have enabled detailed molecular modeling of Z-Tyr(tBu)-OH interactions within biological systems. These models provide insights into how the tert-butyl group influences peptide dynamics and binding energetics. Such computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery efforts.

In conclusion, Z-Tyr(tBu)-OH (CAS No 5545-54-0) is a versatile compound with wide-ranging applications in organic chemistry, biochemistry, and drug discovery. Its unique properties make it an invaluable tool for researchers aiming to design novel bioactive molecules and understand fundamental biological processes. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings will undoubtedly grow.